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Compound of Interest

Compound Name: DMX-129
Cat. No.: B15618236
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

DMX-129 is a potent and selective dual inhibitor of IkB kinase € (IKKe) and TANK-binding
kinase 1 (TBK1). Both kinases are key regulators of the innate immune response, and their
signaling pathways are implicated in various pathological conditions, including inflammatory
diseases and cancer. DMX-129 exhibits IC50 values of less than 30 nM for both IKKe and
TBK1, making it a valuable tool for studying the physiological and pathological roles of these
kinases.

These application notes provide detailed protocols for the preparation of DMX-129 stock
solutions, guidelines for its use in in vitro experiments, and an overview of the signaling
pathways it modulates.

Chemical Properties

A summary of the key chemical properties of DMX-129 is provided in the table below.
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Property Value

Molecular Formula C19H17FNs

Molecular Weight 376.39 g/mol

CAS Number 1623123-95-4

IC50 (IKKEg) <30 nM

IC50 (TBK1) <30 nM

Appearance Crystalline solid

Storage Store at -20°C for long-term stability.

Preparation of DMX-129 Stock Solutions

The following protocol outlines the recommended procedure for preparing a high-concentration
stock solution of DMX-129. Due to the hydrophobic nature of many kinase inhibitors, Dimethyl
Sulfoxide (DMSO) is the recommended solvent.

Materials:

DMX-129 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or opaque polypropylene vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)
Protocol:

e Equilibrate DMX-129 to Room Temperature: Before opening, allow the vial of DMX-129 to
warm to room temperature for at least 20-30 minutes. This prevents the condensation of
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moisture, which can affect the stability and solubility of the compound.

e Weighing the Compound: In a sterile environment (e.g., a laminar flow hood), carefully weigh
the desired amount of DMX-129 powder using a calibrated analytical balance.

o Calculating the Required Volume of DMSO: To prepare a stock solution of a specific
concentration, use the following formula:

Volume of DMSO (mL) = [Mass of DMX-129 (mg) / 376.39 ( g/mol )] / [Desired Concentration
(mol/L)] * 1000

Example for a 10 mM stock solution: To prepare a 10 mM stock solution from 1 mg of DMX-
129: Volume of DMSO (mL) =[1 mg / 376.39 g/mol ]/ [0.010 mol/L] * 1000 = 0.2657 mL or
265.7 uL

e Dissolving the Compound: Add the calculated volume of anhydrous DMSO to the vial
containing the DMX-129 powder.

o Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly for several
minutes. If necessary, gentle warming in a 37°C water bath or brief sonication can be used to
aid dissolution. Visually inspect the solution to ensure it is clear and free of any precipitate.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to degradation
of the compound and introduction of moisture into the DMSO stock, it is highly
recommended to aliquot the stock solution into single-use volumes in sterile, tightly sealed
vials. Store the aliquots at -80°C for long-term stability. For short-term storage (up to a few
weeks), -20°C is acceptable.

Solubility and Stability Data
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Maximum
Recommended . -
Solvent B Storage Conditions  Stability Notes
oc

Concentration

Stable for at least 6

months to a year

when stored properly
) in aliquots. Avoid

Anhydrous DMSO 10-50 mM (estimated)  -80°C

repeated freeze-thaw

cycles. Use of

anhydrous DMSO is

critical.

May be a suitable

alternative for some

applications, but
Ethanol Lower than DMSO -80°C N

solubility should be

determined

empirically.

Prone to precipitation.

Working solutions
Aqueous Buffers (e.qg.,

PBS) Very low Not Recommended should be prepared

fresh by diluting the
DMSO stock.

Experimental Protocols
In Vitro Cell-Based Assays

This protocol provides a general guideline for treating cells with DMX-129. The optimal
concentration and incubation time will depend on the cell type and the specific experimental
endpoint.

Materials:

o Cells of interest cultured in appropriate media
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DMX-129 stock solution (e.g., 10 mM in DMSO)

Cell culture medium

Phosphate-Buffered Saline (PBS)

Multi-well cell culture plates
Protocol:

o Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the
exponential growth phase at the time of treatment. Allow the cells to adhere and recover
overnight.

e Preparation of Working Solutions:
o Thaw an aliquot of the DMX-129 stock solution at room temperature.

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations. Important: To avoid precipitation, it is recommended to first make an
intermediate dilution of the DMSO stock in a small volume of medium and then add this to
the final volume. The final concentration of DMSO in the cell culture medium should be
kept as low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.

o Prepare a vehicle control using the same final concentration of DMSO as in the highest
concentration of DMX-129 tested.

e Cell Treatment:
o Remove the old medium from the cells and wash once with PBS.

o Add the medium containing the desired concentrations of DMX-129 or the vehicle control
to the respective wells.

¢ Incubation: Incubate the cells for the desired period (e.g., 1, 6, 12, 24 hours) under standard
cell culture conditions (e.g., 37°C, 5% COx2).
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» Downstream Analysis: Following incubation, cells can be harvested and processed for
various downstream analyses, such as Western blotting, quantitative PCR, or cell viability
assays.

Workflow for Cell-Based Experiments
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Caption: Workflow for a typical in vitro cell-based experiment using DMX-129.
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Signaling Pathways Modulated by DMX-129

DMX-129 inhibits IKKe and TBK1, which are central kinases in several signaling pathways.
Understanding these pathways is crucial for interpreting experimental results.

Innate Immune Signaling Pathway

IKKe and TBK1 are key components of the signaling cascade downstream of pattern
recognition receptors (PRRs) such as Toll-like receptors (TLRs) and RIG-I-like receptors
(RLRs). Upon recognition of pathogen-associated molecular patterns (PAMPs) or damage-
associated molecular patterns (DAMPS), these kinases are activated and subsequently
phosphorylate the transcription factors IRF3 and IRF7, leading to their dimerization, nuclear
translocation, and the induction of type | interferons and other inflammatory genes.

Upstream Activators

PAMPs / DAMPs »| TLRs/RLRs Kinase Activation Downstream Effectors
i S P Transcription
@/ Ly IKKe / TBK1 IRF3 /IRE7 P »| Type I Interferons

Click to download full resolution via product page

Caption: DMX-129 inhibits IKKe/TBK1 in the innate immune signaling pathway.

Regulation of NF-kB, Autophagy, and Cell Survival

Beyond their role in interferon production, IKKe and TBK1 are also involved in the regulation of
NF-kB signaling, autophagy, and cell survival pathways. They can directly phosphorylate
components of the NF-kB pathway and interact with proteins involved in the autophagic
machinery. The inhibition of these kinases by DMX-129 can therefore have pleiotropic effects
on cellular processes.
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Caption: DMX-129's impact on IKKe/TBK1-regulated cellular processes.

Disclaimer

This information is for research use only and is not intended for human or veterinary use. It is
the responsibility of the user to determine the suitability of this product for their particular
application. Always follow safe laboratory practices when handling chemical reagents.

» To cite this document: BenchChem. [Application Notes and Protocols for DMX-129].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618236/docs#application-notes-and-protocols-for-
dmx-129]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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